Cas no 89585-13-7 (3-Amino-2,3-dimethylbutan-2-ol)

• Product Name: 3-Amino-2,3-dimethylbutan-2-ol
• CAS No: 89585-13-7
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD19203546
• CID: 4298173
• PubChem ID: 15708532
• Update Time: 2025-06-07

3-Amino-2,3-dimethylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 3-amino-2,3-dimethyl-
• 3-AMINO-2,3-DIMETHYLBUTAN-2-OL
• 3-Amino-2,3-dimethylbutan-2-ol hcl
• 3-amino-2,3-dimethyl-2-butanol
• trimethylaminopropan-2-ol
• 3-amino-2,3-dimethyl-butan-2-ol
• MFCD19203546
• OZSQDNCDEHVGBC-UHFFFAOYSA-N
• SY197296
• DB-183203
• 89585-13-7
• SCHEMBL108465
• AS-36238
• AKOS006341350
• EN300-97040
• 3-Amino-2,3-dimethylbutan-2-ol

• MDL： MFCD19203546
• Inchi： 1S/C6H15NO/c1-5(2,7)6(3,4)8/h8H,7H2,1-4H3
• InChI Key： OZSQDNCDEHVGBC-UHFFFAOYSA-N
• SMILES： CC(C)(O)C(N)(C)C

Computed Properties

• Exact Mass: 117.115364102Da
• Monoisotopic Mass: 117.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-Amino-2,3-dimethylbutan-2-ol

Comprehensive Guide to 2-Butanol, 3-amino-2,3-dimethyl- (CAS No. 89585-13-7): Properties, Applications, and Industry Insights

2-Butanol, 3-amino-2,3-dimethyl- (CAS No. 89585-13-7) is a specialized organic compound with a unique molecular structure that makes it valuable in various industrial and research applications. This branched-chain amino alcohol has garnered attention in recent years due to its versatile reactivity and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. As industries seek more sustainable and efficient chemical solutions, compounds like 3-amino-2,3-dimethyl-2-butanol are becoming increasingly important in modern synthesis processes.

The chemical structure of 2-Butanol, 3-amino-2,3-dimethyl- features both hydroxyl and amino functional groups on a dimethyl-substituted butane backbone. This combination of functional groups contributes to its amphiphilic nature and makes it particularly useful as a building block in organic synthesis. Researchers often search for information about "89585-13-7 solubility" or "3-amino-2,3-dimethyl-2-butanol synthesis," reflecting the compound's technical importance in laboratory settings. The molecular formula C6H15NO indicates its moderate molecular weight, which contributes to favorable physical properties for many applications.

In the pharmaceutical industry, derivatives of 2-Butanol, 3-amino-2,3-dimethyl- have shown promise as intermediates for drug development. The compound's chiral centers make it particularly interesting for creating enantiomerically pure substances, a growing demand in modern medicine. Current research trends focusing on "chiral amino alcohols in drug design" and "sustainable pharmaceutical intermediates" highlight the relevance of this compound. Its structural features allow for diverse modifications, enabling medicinal chemists to create targeted molecular architectures with specific biological activities.

The agrochemical sector has also shown interest in 3-amino-2,3-dimethyl-2-butanol and its derivatives. As the world faces challenges in food security and sustainable agriculture, researchers are exploring novel compounds that can serve as precursors for crop protection agents. The branched structure of this amino alcohol may contribute to improved bioavailability and environmental profiles compared to linear analogues. Industry professionals frequently search for terms like "amino alcohol-based agrochemicals" and "eco-friendly pesticide intermediates," indicating the direction of current market needs.

From a physical property perspective, 2-Butanol, 3-amino-2,3-dimethyl- typically appears as a colorless to pale yellow liquid at room temperature. Its boiling point and melting characteristics make it suitable for various process conditions in industrial applications. Safety data sheets often list information about "89585-13-7 handling precautions," emphasizing the importance of proper laboratory practices when working with this compound. While not classified as hazardous under normal conditions, like all chemicals, it requires appropriate handling procedures to ensure workplace safety.

The synthesis of 3-amino-2,3-dimethyl-2-butanol typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches aim to improve atom economy and reduce waste generation, aligning with green chemistry principles. Recent publications have explored catalytic methods for producing such amino alcohols more efficiently, responding to the growing interest in "sustainable amino alcohol production" and "catalytic amination processes." These developments could significantly impact the commercial availability and cost-effectiveness of this specialty chemical.

Market analysis indicates steady growth in demand for specialty amino alcohols like 2-Butanol, 3-amino-2,3-dimethyl-. The global market for fine chemicals and pharmaceutical intermediates continues to expand, driven by increasing healthcare needs and technological advancements. Industry reports tracking "specialty amino alcohol market trends" suggest that compounds with multiple functional groups and chiral centers will see particular growth in coming years. Manufacturers and suppliers are responding to this demand by optimizing production processes and ensuring consistent quality standards.

Quality control of 89585-13-7 involves rigorous analytical testing to verify purity and structural integrity. Common analytical techniques include gas chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy. Laboratories handling this compound often search for "2-Butanol, 3-amino-2,3-dimethyl- analysis methods" to ensure accurate characterization. The presence of both amino and hydroxyl groups in the molecule allows for various derivatization strategies that can enhance analytical detection or facilitate specific applications.

Storage and stability considerations for 3-amino-2,3-dimethyl-2-butanol are important for maintaining product quality over time. The compound should typically be stored in tightly sealed containers under inert atmosphere to prevent oxidation or moisture absorption. Technical inquiries often include questions about "long-term storage of amino alcohols" and "stabilization of functionalized butanols," reflecting practical concerns in industrial and research settings. Proper storage conditions can significantly extend the shelf life of this valuable chemical intermediate.

Future research directions for 2-Butanol, 3-amino-2,3-dimethyl- may explore its potential in emerging fields such as materials science and renewable energy. The compound's molecular features could make it suitable for designing novel polymers or as a component in energy storage systems. Scientific literature searches for "amino alcohols in advanced materials" and "functionalized butanols for energy applications" suggest growing interest in these innovative applications. As sustainability becomes increasingly important across industries, versatile building blocks like this amino alcohol will likely find new roles in green technologies.

In conclusion, 2-Butanol, 3-amino-2,3-dimethyl- (CAS No. 89585-13-7) represents an important class of functionalized amino alcohols with diverse applications across multiple industries. Its unique structural features and chemical properties make it valuable for pharmaceutical development, agrochemical synthesis, and specialty chemical manufacturing. As research continues to uncover new applications and improved synthetic methods, this compound is poised to maintain its relevance in the evolving landscape of fine chemicals. The growing body of scientific literature and patent activity surrounding 3-amino-2,3-dimethyl-2-butanol confirms its ongoing importance in both academic and industrial chemistry.